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Compound of Interest

Compound Name: Doxapram intermediate-1

Cat. No.: B15548585

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Doxapram intermediate-1, identified for this
document as Diphenylacetonitrile. The following procedures are designed to ensure safe
handling, storage, and disposal of this chemical in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)

Diphenylacetonitrile is a hazardous chemical that requires careful handling to prevent
exposure.[1][2] It is toxic if swallowed and can cause skin and eye irritation.[2] Adherence to
the recommended personal protective equipment is mandatory to ensure personal safety.

Table 1: Personal Protective Equipment for Handling Diphenylacetonitrile
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Protection Type Specification Rationale

Safety glasses with side )
_ _ Protects against splashes and
) shields or chemical safety ) )
Eye/Face Protection _ airborne particles that can
goggles.[1][2][3] A face shield

) cause eye irritation.[2]
is also recommended.[1]

Wear appropriate chemical-
) ] resistant gloves and suitable Prevents skin contact which
Skin Protection ) ) L
protective clothing.[1][2] A lab can lead to irritation.[2]

coat should be worn.[4]

In case of insufficient
ventilation or dust formation, o ]
) ) Protects against inhalation of
Respiratory Protection wear a NIOSH/MSHA or
European Standard EN 149

approved respirator.[1][3][4]

dust or vapors.

Chemical resistant gloves. )
_ . _ Prevents direct contact and
Hand Protection Gloves must be inspected prior ] ]
absorption through the skin.
to use.[3]

Safe Handling and Storage Protocols
Proper handling and storage are critical to maintaining the integrity of the chemical and the
safety of the laboratory environment.

Operational Plan for Handling:

o Ventilation: Always handle Diphenylacetonitrile in a well-ventilated area.[1] The use of a
chemical fume hood or a process enclosure with local exhaust ventilation is strongly
recommended.[2][4]

» Avoid Contact: Avoid contact with eyes, skin, and clothing.[4] Do not breathe dust or vapors.

[3]

e Hygiene Practices: Wash hands thoroughly after handling the material and before eating,
drinking, or smoking.[1][3] Do not eat, drink, or smoke in the handling area.[1]
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e Dust Control: Minimize dust generation and accumulation.[4] If handling the solid form, use
appropriate tools to prevent dust from becoming airborne.

o Spill Management: In case of a spill, evacuate unnecessary personnel. Wear appropriate
PPE and prevent the material from entering drains.[3] Sweep up the spilled solid and place it
into a suitable, closed container for disposal.[3][4]

Storage Plan:

» Store in a dry, cool, and well-ventilated place.[2]
o Keep the container tightly closed.[1][2]

o Store locked up.[1][2]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[2]

Disposal Plan

Dispose of Diphenylacetonitrile and its containers in accordance with local, regional, and
national regulations.[1]

e Waste Chemical: Unused or surplus material should be treated as hazardous waste and
disposed of by a licensed disposal company.[3]

o Contaminated Packaging: Empty containers may retain product residue and should be
handled as hazardous waste.[1] Do not reuse empty containers.

Quantitative Data Summary

The following table summarizes key quantitative data for Diphenylacetonitrile.

Table 2: Physical and Chemical Properties of Diphenylacetonitrile
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Property Value

Melting Point 73-76°C/163.4 - 168.8 °F[]
Boiling Point 181 °C/357.8 °F @ 12 mmHg[2]
Flash Point 120 °C / 248 °F[2]

Vapor Pressure

21.3 mbar @ 190 °C[2]

Molecular Formula

C14H11N[3]

Molecular Weight

193.25 g/mol [3]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling of Doxapram

intermediate-1 (Diphenylacetonitrile).

Workflow for Safe Handling of Doxapram Intermediate-1

Preparation
Don Personal Protective Equipment (PPE)
- Safety Goggles
- Lab Coat
- Chemical Resistant Gloves

A

Weigh the required amount of
Diphenylacetonitrile

Y

Y
Transfer to reaction vessel

Proceed to cleanup

Cleanup & Disposal
A

Decontaminate work surfaces

A

Dispose of waste in
approved hazardous waste container

Doff PPE

Wash hands thoroughly
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Caption: Safe handling workflow for Doxapram Intermediate-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. cdn.chemservice.com [cdn.chemservice.com]

o 2. fishersci.com [fishersci.com]

o 3. cdhfinechemical.com [cdhfinechemical.com]

e 4. suvchemlaboratorychemicals.com [suvchemlaboratorychemicals.com]

 To cite this document: BenchChem. [Essential Safety and Handling Guide for Doxapram
Intermediate-1 (Diphenylacetonitrile)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15548585#personal-protective-equipment-for-
handling-doxapram-intermediate-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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